Cas no 924020-86-0 (1-[(3-Carbamoylthiophen-2-yl)carbamoyl]ethyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: 1-[(3-Carbamoylthiophen-2-yl)carbamoyl]ethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 924020-86-0
• Molecular Formula: C₁₅H₁₅N₃O₄S₂
• Molecular Weight: 365.427300691605
• CID: 6614283
• PubChem ID: 17397697

1-[(3-Carbamoylthiophen-2-yl)carbamoyl]ethyl 2-(methylsulfanyl)pyridine-3-carboxylate Properties

Names and Identifiers

• AKOS033056488
• 924020-86-0
• 1-[(3-carbamoylthiophen-2-yl)carbamoyl]ethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• EN300-26608850
• Z112047296

• InChIKey： BUXKGRTWBCVENV-UHFFFAOYSA-N
• Inchi： 1S/C15H15N3O4S2/c1-8(12(20)18-14-9(11(16)19)5-7-24-14)22-15(21)10-4-3-6-17-13(10)23-2/h3-8H,1-2H3,(H2,16,19)(H,18,20)
• SMILES： S1C=CC(C(N)=O)=C1NC(C(C)OC(C1=CC=CN=C1SC)=O)=O

Computed Properties

• Exact Mass: 365.05039832g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 365.05039832g/mol
• Heavy Atom Count: 24
• Complexity: 491
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 165Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids